Cas no 177960-39-3 (Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2))
177960-39-3 structure
Product Name:Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
CAS No:177960-39-3
MF:C7H10Cl2N2O3
MW:241.0718998909
CID:168449
PubChem ID:133100
Update Time:2025-04-19
Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)
- 3,5-diamino-4-hydroxybenzoic acid,dihydrochloride
- Alt 486
- Alt-486
- 3,5-diamino-4-hydroxybenzoic acid dihydrochloride
- PTPSGXXEBQSVSM-UHFFFAOYSA-N
- DTXSID10170405
- Benzoic acid, 3,5-diamino-4-hydroxy-, hydrochloride (1:2)
- 3,5-diamino-4-hydroxybenzoic acid;dihydrochloride
- 177960-39-3
- SCHEMBL9064511
-
- Inchi: 1S/C7H8N2O3.2ClH/c8-4-1-3(7(11)12)2-5(9)6(4)10;;/h1-2,10H,8-9H2,(H,11,12);2*1H
- InChI Key: PTPSGXXEBQSVSM-UHFFFAOYSA-N
- SMILES: Cl.Cl.OC1C(=CC(C(=O)O)=CC=1N)N
Computed Properties
- Exact Mass: 240.007
- Monoisotopic Mass: 240.006848
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 14
- XLogP3: nothing
- Topological Polar Surface Area: 110
Experimental Properties
- Boiling Point: 440.8°C at 760 mmHg
- Flash Point: 220.4°C
- PSA: 109.57
Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2) Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
177960-39-3 (Benzoic acid,3,5-diamino-4-hydroxy-, hydrochloride (1:2)) Related Products
- 1571-72-8(3-Amino-4-hydroxybenzoic acid)
- 2374-03-0(4-Amino-3-hydroxybenzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent